2-Cyclopropyl-6-fluorobenzoxazole-4-carboxylic acid

• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol
• IUPAC Name: 2-cyclopropyl-6-fluoro-1,3-benzoxazole-4-carboxylic acid
• InChI: InChI=1S/C11H8FNO3/c12-6-3-7(11(14)15)9-8(4-6)16-10(13-9)5-1-2-5/h3-5H,1-2H2,(H,14,15)
• InChI Key: CDWPDZKDZLCSQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(C=C(C=C3O2)F)C(=O)O

Description

2-Cyclopropyl-6-fluorobenzoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8FNO3 and its molecular weight is 221.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the ester from Step E (115 mg, 0.49 mmol), 2 N NaOH (2.0 mL, 4.0 mmol), and methanol (5 mL) was stirred at room temperature under nitrogen for 2 h. The reaction mixture was acidified with 1 N HCl, extracted with methylene chloride, washed with brine, dried over sodium sulfate, filtered and concentrated to afford 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylic acid (105 mg, 97%) as a white solid: 1H NMR (300 MHz, CDCl3) δ 12.90 (br s, 1H), 7.91 (dd, J=8.1, 2.4 Hz, 1H), 7.58 (dd, J=10.2, 2.4 Hz, 1H), 2.39-2.29 (m, 1H), 1.25-1.14 (m, 4H); 19F NMR (282 MHz, CDCl3) δ −116.79; MS (ESI+) m/z 222 (M+H).